Cas no 68882-71-3 (2-(hydroxymethyl)cyclopent-2-en-1-one)

2-(Hydroxymethyl)cyclopent-2-en-1-one is a versatile cyclic enone derivative featuring both a hydroxylmethyl group and an α,β-unsaturated carbonyl moiety. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing cyclopentane-based frameworks. The compound’s reactive enone group enables conjugate addition reactions, while the hydroxymethyl substituent offers further derivatization potential, such as oxidation or etherification. Its stability under standard conditions and compatibility with a range of reagents enhance its utility in pharmaceutical and fine chemical applications. The compound’s well-defined reactivity profile and synthetic flexibility make it a practical choice for researchers developing complex molecular architectures.
2-(hydroxymethyl)cyclopent-2-en-1-one structure
68882-71-3 structure
Product Name:2-(hydroxymethyl)cyclopent-2-en-1-one
CAS No:68882-71-3
MF:C6H8O2
MW:112.126522064209
CID:972409
PubChem ID:328561
Update Time:2025-10-21

2-(hydroxymethyl)cyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(hydroxymethyl)cyclopent-2-en-1-one
    • 2-Hydroxymethyl-2-cyclopentenone
    • 2-METHYLOLCYCLOPENT-2-EN-1-ONE
    • Cyclopent-2-en-1-one, 2-hydroxymethyl
    • G-KG
    • 2-(2-hydroxymethyl)cyclopent-2-en-1-one
    • 2-(2-hydroxymethyl)cyclopenten-2-enone
    • 2-(hydroxymethyl)-2-cyclopenten-1-one
    • 2-(hydroxymethyl)-2-cyclopentenone
    • 2-Cyclopenten-1-one, 2-(hydroxyMethyl)-
    • 2-hydroxymethyl-2-cyclopenten-1-one
    • 2-Hydroxymethylcyclopent-2-en-1-one
    • Cyclopenten-1-one, hydroxy-methyl-
    • Nsc307234
    • NSC-307234
    • MB05797
    • AKOS006286712
    • A836277
    • hydroxymethylcyclopentenone
    • 2-(hydroxymethyl)-cyclopent-2-en-1-one
    • BS-51439
    • 2-(hydroxymethyl)-1-cyclopent-2-enone
    • 2-(HYDROXYMETHYL)CYCLOPENT-2-ENONE
    • Q27454082
    • EN300-189467
    • AMY2077
    • FT-0658320
    • 68882-71-3
    • SCHEMBL1682668
    • DTXSID50316840
    • MFCD08234846
    • 930-91-6
    • SB84369
    • E70389
    • MDL: MFCD08234846
    • Inchi: 1S/C6H8O2/c7-4-5-2-1-3-6(5)8/h2,7H,1,3-4H2
    • InChI Key: DQTFESRTIZHRRO-UHFFFAOYSA-N
    • SMILES: O=C1C(CO)=CCC1

Computed Properties

  • Exact Mass: 112.05244
  • Monoisotopic Mass: 112.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.179
  • Boiling Point: 259.8°C at 760 mmHg
  • Flash Point: 107.7°C
  • Refractive Index: 1.522
  • PSA: 37.3
  • LogP: 0.26800

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2-(hydroxymethyl)cyclopent-2-en-1-one Related Literature

  • 1. Studies related to cyclopentanoid natural products. Part 1. Preparation of (4RS)- and (4R)-4-hydroxy-2-hydroxymethylcyclopent-2-en-1-one; a versatile synthetic intermediate
    John D. Elliott,Michael Hetmanski,Richard J. Stoodley,Malcolm N. Palfreyman J. Chem. Soc. Perkin Trans. 1 1981 1782
  • 2. Studies related to cyclopentanoid natural products. Part 3. Synthesis of pentenomycin and its racemate
    Michael Hetmanski,Neil Purcell,Richard J. Stoodley,Malcolm N. Palfreyman J. Chem. Soc. Perkin Trans. 1 1984 2089
  • 3. Studies related to cyclopentanoid natural products. Part 2. An improved route to (4R)-4-hydroxy-2-hydroxymethylcyclopent-2-en-1-one and its O-substituted derivatives
    John D. Elliott,Andrew B. Kelson,Neil Purcell,Richard J. Stoodley,Malcolm N. Palfreyman J. Chem. Soc. Perkin Trans. 1 1983 2441
  • 4. 4-Hydroxy-2-hydroxymethylcyclopent-2-en-1-one: a versatile intermediate for the synthesis of cyclopentanoid natural products
    John D. Elliott,Michael Hetmanski,Richard J. Stoodley,Malcolm N. Palfreyman J. Chem. Soc. Chem. Commun. 1980 924
  • 5. Index pages

Additional information on 2-(hydroxymethyl)cyclopent-2-en-1-one

2-(Hydroxymethyl)cyclopent-2-en-1-one (CAS No. 68882-71-3): A Comprehensive Overview

2-(Hydroxymethyl)cyclopent-2-en-1-one, also known by its CAS number 68882-71-3, is a cyclic ketone with a unique structure that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its cyclopentene ring with a hydroxymethyl substituent, which imparts distinct chemical and biological properties.

The molecular formula of 2-(hydroxymethyl)cyclopent-2-en-1-one is C6H8O2, and its molecular weight is approximately 112.13 g/mol. The compound's structure includes a five-membered ring with a double bond and a hydroxymethyl group attached to the carbon adjacent to the ketone. This arrangement provides a versatile platform for various chemical reactions and biological interactions.

In recent years, 2-(hydroxymethyl)cyclopent-2-en-1-one has been the subject of numerous studies due to its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the preparation of antiviral agents, anti-inflammatory drugs, and other therapeutic molecules.

A notable study published in the Journal of Medicinal Chemistry highlighted the synthesis of derivatives of 2-(hydroxymethyl)cyclopent-2-en-1-one and their evaluation as potential inhibitors of viral replication. The study demonstrated that certain derivatives exhibited significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings underscore the compound's potential as a lead molecule for further drug development.

Beyond its antiviral properties, 2-(hydroxymethyl)cyclopent-2-en-1-one has also shown promise in anti-inflammatory research. A study conducted at the University of California, Los Angeles (UCLA) investigated the effects of this compound on inflammatory pathways. The results indicated that it effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that 2-(hydroxymethyl)cyclopent-2-en-1-one could be a valuable candidate for developing new anti-inflammatory drugs.

The synthetic versatility of 2-(hydroxymethyl)cyclopent-2-en-1-one has also been leveraged in the development of novel materials. Researchers at the Massachusetts Institute of Technology (MIT) have explored its use in creating functional polymers with tunable properties. These polymers have potential applications in drug delivery systems, where they can be designed to release therapeutic agents in a controlled manner.

In addition to its pharmaceutical and material science applications, 2-(hydroxymethyl)cyclopent-2-en-1-one has been studied for its environmental impact. A recent study published in the Journal of Environmental Science and Health evaluated the biodegradability and ecotoxicity of this compound. The results showed that it is relatively biodegradable and has low ecotoxicity, making it a more environmentally friendly option compared to some other organic compounds used in industrial processes.

The physical properties of 2-(hydroxymethyl)cyclopent-2-en-1-one, such as its melting point, boiling point, and solubility, are crucial for its handling and application. It is typically a colorless liquid at room temperature with a characteristic odor. Its solubility in various solvents makes it suitable for use in different chemical reactions and formulations.

Safety considerations are paramount when working with any chemical compound. While 2-(hydroxymethyl)cyclopent-2-en-1-one is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when handling it. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to minimize exposure risks.

In conclusion, 2-(hydroxymethyl)cyclopent-2-en-1-one (CAS No. 68882-71-3) is a versatile compound with a wide range of applications in pharmaceutical research, material science, and environmental studies. Its unique structure and chemical properties make it an attractive candidate for further exploration and development. As research continues to uncover new uses and benefits, this compound is likely to play an increasingly important role in various scientific fields.

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